N-(4-{[(4-oxo-1,3-thiazolidin-2-ylidene)amino]sulfonyl}phenyl)acetamide

• IUPAC Name: N-[4-[(Z)-(4-oxo-1,3-thiazolidin-2-ylidene)amino]sulfonylphenyl]acetamide
• InChI: InChI=1S/C11H11N3O4S2/c1-7(15)12-8-2-4-9(5-3-8)20(17,18)14-11-13-10(16)6-19-11/h2-5H,6H2,1H3,(H,12,15)(H,13,14,16)
• InChI Key: VSHRJMRKNIAFCK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N=C2NC(=O)CS2
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)/N=C\2/NC(=O)CS2
• Molecular Formula: C11H11N3O4S2
• Molecular Weight: 313.4 g/mol

Description

N-(4-{[(4-oxo-1,3-thiazolidin-2-ylidene)amino]sulfonyl}phenyl)acetamide, also known as OTAVA-BB 120852, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical structure and its ability to interact with various biological systems, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(4-{[(4-oxo-1,3-thiazolidin-2-ylidene)amino]sulfonyl}phenyl)acetamide is not fully understood. However, studies have suggested that the compound may exert its antitumor activity by inhibiting the activity of certain enzymes that are involved in cell division and proliferation.
Biochemical and Physiological Effects:
N-(4-{[(4-oxo-1,3-thiazolidin-2-ylidene)amino]sulfonyl}phenyl)acetamide has been shown to have a variety of biochemical and physiological effects. Studies have suggested that the compound may induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-{[(4-oxo-1,3-thiazolidin-2-ylidene)amino]sulfonyl}phenyl)acetamide in lab experiments is its potency and specificity. The compound has been shown to have potent antitumor activity against a variety of cancer cell lines, making it a promising candidate for further investigation. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may limit its availability and accessibility.

Future Directions

There are several future directions for research on N-(4-{[(4-oxo-1,3-thiazolidin-2-ylidene)amino]sulfonyl}phenyl)acetamide. One potential direction is to further investigate the mechanism of action of the compound and its interactions with various biological systems. Another potential direction is to explore the potential applications of the compound in other areas of scientific research, such as drug discovery and development. Additionally, research could focus on developing more efficient and cost-effective synthesis methods for the compound.

Synthesis Methods

The synthesis of N-(4-{[(4-oxo-1,3-thiazolidin-2-ylidene)amino]sulfonyl}phenyl)acetamide is a complex process that involves multiple steps. The synthesis typically begins with the reaction of 4-aminobenzenesulfonamide with thiosemicarbazide to form the corresponding thiosemicarbazone. This intermediate is then reacted with 2-bromoacetyl chloride to form the final product.

Scientific Research Applications

N-(4-{[(4-oxo-1,3-thiazolidin-2-ylidene)amino]sulfonyl}phenyl)acetamide has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that N-(4-{[(4-oxo-1,3-thiazolidin-2-ylidene)amino]sulfonyl}phenyl)acetamide has potent antitumor activity against a variety of cancer cell lines.